3,6,9,12,15-Pentaoxaeicosan-1-OL

• CAS No.: 86674-96-6
• Molecular Formula: C15H32O6
• Molecular Weight: 308.41 g/mol
• IUPAC Name: 2-[2-[2-[2-(2-pentoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C15H32O6/c1-2-3-4-6-17-8-10-19-12-14-21-15-13-20-11-9-18-7-5-16/h16H,2-15H2,1H3
• InChI Key: CHFJFGVAPWOVGG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOCCOCCOCCOCCOCCO

Description

3,6,9,12,15-Pentaoxaeicosan-1-OL is a polyether alcohol characterized by a 20-carbon backbone (eicosan) interspersed with five ether oxygen atoms and terminated by a primary hydroxyl group. Its molecular formula is C₁₅H₃₂O₆, with a molar mass of 308.41 g/mol and a CAS Registry Number of 86674-96-6 . The compound’s structure (SMILES: O(CCO)CCOCCOCCOCCOCCCCCCCC) features repeating ethylene oxide units, contributing to its polar nature and surfactant-like properties. Key physicochemical parameters include a Topological Polar Surface Area (TPSA) of 66.4 Ų, 21 rotatable bonds, and 1 hydrogen bond donor .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6,9,12,15-Pentaoxaeicosan-1-OL typically involves the stepwise addition of ethylene oxide to a suitable alcohol precursor. The reaction is usually carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. Catalysts such as potassium hydroxide or sodium hydroxide are often used to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of 3,6,9,12,15-Pentaoxaeicosan-1-OL involves large-scale reactors where the reaction conditions are meticulously controlled. The process includes the purification of the final product through distillation or crystallization to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

3,6,9,12,15-Pentaoxaeicosan-1-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert it into simpler alcohols.

Substitution: The ether linkages in the compound make it susceptible to nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like halides and amines can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Aldehydes and carboxylic acids.

Reduction: Simpler alcohols.

Substitution: Various substituted ethers.

Scientific Research Applications

3,6,9,12,15-Pentaoxaeicosan-1-OL has a wide range of applications in scientific research:

Chemistry: Used as a solvent and reagent in organic synthesis.

Biology: Employed in the study of membrane proteins and lipid bilayers.

Medicine: Investigated for its potential use in drug delivery systems due to its biocompatibility.

Industry: Utilized in the production of surfactants, lubricants, and plasticizers.

Mechanism of Action

The mechanism of action of 3,6,9,12,15-Pentaoxaeicosan-1-OL involves its interaction with various molecular targets. It can form hydrogen bonds with proteins and other biomolecules, affecting their structure and function. The compound’s multiple ether linkages allow it to interact with lipid bilayers, making it useful in membrane studies .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes structural and molecular differences between 3,6,9,12,15-Pentaoxaeicosan-1-OL and analogous polyether alcohols:

Compound Name	Molecular Formula	Molar Mass (g/mol)	CAS RN	Key Structural Features	TPSA (Ų)	Rotatable Bonds	Reference
3,6,9,12,15-Pentaoxaeicosan-1-OL	C₁₅H₃₂O₆	308.41	86674-96-6	20C backbone, 5 ether oxygens, -OH terminus	66.4	21
3,6,9,12,15-Pentaoxaheptacosan-1-ol	C₂₂H₄₆O₆	406.60	3055-95-6	27C backbone, 5 ether oxygens	-	-
3,6,9,12,15-Pentaoxatricosan-1-ol	C₁₈H₃₈O₆	350.27	-	23C backbone, octyl terminal group	66.4	21
3,6,9,12,15,18-Hexaoxaoctacosan-1-ol	C₂₈H₅₈O₇	516.75	5168-89-8	28C backbone, 6 ether oxygens	75.6	26
17-(Nonylphenoxy)-3,6,9,12,15-Pentaoxaheptadecan-1-ol	C₂₇H₄₉O₁₀P	564.65	29994-44-3	Nonylphenoxy substituent, phosphate group	-	-

Key Observations :

• Chain Length : Increasing carbon backbone length (e.g., heptacosan- vs. eicosan-) correlates with higher molar mass and lipophilicity .
• Oxygen Content : Additional ether oxygens (e.g., hexaoxa- vs. pentaoxa-) enhance polarity and TPSA, improving water solubility .
• Functional Groups: Substituents like nonylphenoxy or phosphate groups (e.g., CAS 29994-44-3) introduce aromaticity or ionic character, altering biodegradability and surfactant efficacy .

Physicochemical and Thermal Properties

• Heat Capacity : 3,6,9,12,15-Pentaoxaheptacosan-1-ol (C₂₂H₄₆O₆) exhibits a heat capacity of 2.171 J/g·K at 298.15 K . Comparable data for the eicosan variant is unavailable, but longer-chain analogs likely have higher heat capacities due to increased molecular complexity.

Regulatory and Environmental Considerations

• Prohibitions: Derivatives like 17-(Nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-ol (CAS 27177-01-1) are prohibited under REACH due to concerns about nonylphenol ethoxylates’ endocrine-disrupting effects .